3-(3-chlorophenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea

• IUPAC Name: 3-(3-chlorophenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C23H21ClFN3OS/c1-15-20(21-13-17(25)7-8-22(21)26-15)9-10-28(14-19-6-3-11-29-19)23(30)27-18-5-2-4-16(24)12-18/h2-8,11-13,26H,9-10,14H2,1H3,(H,27,30)
• InChI Key: GZTOWVXIGYDIJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCN(CC3=CC=CO3)C(=S)NC4=CC(=CC=C4)Cl
• Molecular Formula: C23H21ClFN3OS
• Molecular Weight: 441.9 g/mol

Description

3-(3-chlorophenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C23H21ClFN3OS and its molecular weight is 441.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Thiourea derivatives have been synthesized with various bioactive properties, including interaction with DNA and potential antimicrobial activity. These compounds are characterized by spectroscopic techniques and molecular docking studies to ascertain their binding interactions with specific proteins (Hussain et al., 2020).

Applications in Dye-Sensitized Solar Cells

• Phenothiazine derivatives, including those with furan as a conjugated linker, have been synthesized and used in dye-sensitized solar cells (DSSCs) to study the effect of conjugated linkers on device performance. Compounds with furan linkers showed improved solar energy-to-electricity conversion efficiency, highlighting the potential of such structures in photovoltaic applications (Kim et al., 2011).

Antimicrobial Activity

• Schiff bases of thiophenes with a furan-2-ylmethyl carboxamido group have been synthesized and screened for antimicrobial activity. This research underscores the relevance of incorporating furan and thiourea motifs into compounds for developing new antimicrobial agents (Arora et al., 2013).

Molecular Structure and Characterization

• The molecular structure and characterization of various thiourea derivatives have been extensively studied, including their crystalline forms and spectroscopic properties. Such studies provide foundational knowledge for understanding the interactions and potential applications of these compounds in different scientific domains (Yusof et al., 2010).

Enzyme Inhibition and Sensing Applications

• Unsymmetrical thiourea derivatives have been identified as efficient enzyme inhibitors and sensors for mercury, demonstrating the versatility of thiourea compounds in biomedical and environmental applications (Rahman et al., 2021).